molecular formula C10H15BrN2O2S2 B5889052 1-[(5-bromo-2-thienyl)sulfonyl]-4-ethylpiperazine

1-[(5-bromo-2-thienyl)sulfonyl]-4-ethylpiperazine

Cat. No. B5889052
M. Wt: 339.3 g/mol
InChI Key: FAXKKPXKTXKZNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(5-bromo-2-thienyl)sulfonyl]-4-ethylpiperazine, commonly known as BTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTP is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

BTP exerts its effects by binding to specific receptors and enzymes in the body. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. BTP has also been found to bind to the GABA-A receptor, a neurotransmitter receptor that is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
BTP has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of certain inflammatory mediators, such as prostaglandins and leukotrienes. BTP has also been found to reduce the activity of certain enzymes involved in the metabolism of drugs, potentially leading to increased drug efficacy.

Advantages and Limitations for Lab Experiments

BTP has several advantages for use in lab experiments, including its potency and specificity for certain enzymes and receptors. However, BTP also has limitations, including its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are several potential future directions for research on BTP. One area of focus could be the development of BTP-based drugs for the treatment of various diseases, such as cancer and neurological disorders. Another area of focus could be the investigation of the potential side effects and toxicity of BTP, as well as the development of safer analogs. Additionally, further research could be conducted to better understand the mechanisms of action of BTP and its potential applications in other fields, such as agriculture and environmental science.
In conclusion, BTP is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied and provide a foundation for further research and development.

Synthesis Methods

BTP can be synthesized through a multi-step process that involves the reaction of 2-aminobenzenesulfonamide with 5-bromo-2-thiophenecarboxylic acid, followed by the reaction of the resulting compound with 4-ethylpiperazine. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

BTP has been used in various scientific research applications, including medicinal chemistry, pharmacology, and neuroscience. BTP has been found to exhibit potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development.

properties

IUPAC Name

1-(5-bromothiophen-2-yl)sulfonyl-4-ethylpiperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15BrN2O2S2/c1-2-12-5-7-13(8-6-12)17(14,15)10-4-3-9(11)16-10/h3-4H,2,5-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FAXKKPXKTXKZNH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15BrN2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.